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Compound of Interest

Compound Name: 4-Cyclohexylbutanoyl chloride
CAS No.: 4441-67-2
Cat. No.: B2580528

Get Quote

Executive Summary

4-Cyclohexylbutanoyl chloride (also known as 4-cyclohexylbutyryl chloride) is a specialized
acyl halide intermediate used primarily in the synthesis of lipophilic pharmacophores.
Structurally, it combines a reactive acyl chloride "warhead" with a lipophilic cyclohexyl-propyl
tail. This dual nature presents unique challenges: the molecule is highly electrophilic and
moisture-sensitive, yet its non-polar tail influences its solubility profile and reaction kinetics in
biphasic systems.

This guide moves beyond basic MSDS data to provide a mechanistic understanding of the
molecule's behavior, ensuring high-yield downstream derivatization (e.g., Friedel-Crafts
acylation, amide coupling) while mitigating degradation risks.[1]

Part 1: Chemical Architecture & Physicochemical

Profile
Structural Analysis

The molecule consists of a cyclohexane ring attached to a butyryl chloride chain.
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e Formula:
e Molecular Weight: 188.7 g/mol
o Key Feature: The

(propyl) spacer between the cyclohexane ring and the carbonyl group mitigates the steric
hindrance often seen in cyclohexanecarbonyl chloride.[1] This makes the carbonyl carbon
significantly more accessible to nucleophiles, increasing reaction rates but also susceptibility
to hydrolysis.

hvsicochemical ies (Experimental & Predicted)

Property

Value / Description

Context for Application

Physical State

Colorless to pale yellow liquid

Viscosity is higher than simple
aliphatic acyl chlorides due to

the cyclohexyl ring.

Boiling Point

~135-140°C at 15 mmHg
(Predicted)

Critical: Do not distill at
atmospheric pressure;
decomposition is likely. Use
high vacuum (<5 mmHg) for

purification.

Density

~1.02 - 1.05 g/mL

Slightly denser than water, but
phase separation is
complicated by rapid
hydrolysis at the interface.[1]

Solubility

Soluble in DCM, THF, Toluene,
Hexane

Protocol: Avoid protic solvents
(MeOH, EtOH) and
hygroscopic ethers unless
freshly distilled.[1]

Lipophilicity

High (LogP ~3.5 for parent
acid)

The hydrophobic tail facilitates
transport across cell
membranes in biological

assays of its derivatives.
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Part 2: Reactivity Matrix & Mechanistic Insights
The Electrophilic Warhead

4-Cyclohexylbutanoyl chloride reacts via Nucleophilic Acyl Substitution. The mechanism
follows an addition-elimination pathway where the chloride ion is the leaving group.[1][2]

Core Reactivity Pathways (Graphviz Diagram)
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Figure 1: Primary reactivity pathways.[1] Note that hydrolysis (Red path) is the primary
degradation mode.[1]

Critical Reaction Considerations

» Friedel-Crafts Acylation:

o Insight: Unlike short-chain acyl chlorides, the cyclohexyl tail adds steric bulk remote from
the reaction center.[1] This does not hinder the reaction but influences the solubility of the

Lewis Acid complex.

o Recommendation: Use Dichloromethane (DCM) over Nitrobenzene. The lipophilic tail
ensures good solubility in DCM, whereas complexation in Nitrobenzene can lead to
difficult emulsions during workup.
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e Amidation (Schotten-Baumann conditions):
o Insight: The reaction is highly exothermic.

o Protocol: Always add the acid chloride dropwise to the amine solution at 0°C. Adding the
amine to the neat acid chloride can cause localized heating and runaway side reactions
(ketene formation via elimination, though less likely with this structure, is possible).[1]

Part 3: Stability & Degradation Kinetics
The Hydrolysis Threat

The primary instability factor is moisture. The hydrolysis reaction is autocatalytic in bulk
storage:

The generated HCI gas increases pressure in sealed containers and can catalyze further
degradation of impurities.

Stability Data (Estimated)

o Shelf Life (Stored at 2-8°C, under Argon): 6—12 months.
» Shelf Life (Room Temp, opened cap): < 48 hours before significant titer loss.

o Hydrolysis Rate: Slower than Acetyl Chloride (due to lipophilicity limiting water contact) but
faster than Benzoyl Chloride (due to lack of conjugation).

Part 4: Synthetic Utility & Protocols
In-Situ Synthesis Protocol (Recommended)

Because 4-cyclohexylbutanoyl chloride is sensitive, fresh preparation from 4-
cyclohexylbutyric acid is the "Gold Standard" for reliability.[1]

Reagents:
o 4-Cyclohexylbutyric acid (1.0 equiv)[1]

o Oxalyl Chloride (1.2 equiv) (Preferred over Thionyl Chloride for cleaner workup)
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DMF (Catalytic amount, 2-3 drops)[1]

Solvent: Anhydrous DCM[1]

Step-by-Step Workflow:

Setup: Flame-dry a round-bottom flask. Purge with Nitrogen/Argon.[3]
Dissolution: Dissolve 4-cyclohexylbutyric acid in anhydrous DCM (0.5 M concentration).
Activation: Add catalytic DMF.

Chlorination: Add Oxalyl Chloride dropwise at 0°C. Gas evolution (

) will occur immediately.

Reaction: Allow to warm to Room Temperature (RT) and stir for 2 hours.

o Validation: Monitor by TLC (convert an aliquot to methyl ester with MeOH to check
disappearance of acid).

Isolation: Concentrate under reduced pressure. Do not wash with water.

Usage: Redissolve the crude yellow oil in the reaction solvent for the next step immediately.

Quality Control: Morpholine Titration

To determine the precise concentration (Molarity) of your acid chloride before use:

React a known volume of acid chloride with excess Morpholine (forms a stable amide).
Back-titrate the remaining Morpholine with standard HCI solution.

Why? This distinguishes active acid chloride from hydrolyzed acid impurities, which simple
acid-base titration cannot do.
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Part 5: Handling, Storage, & Safety[1][4][5]
Storage Hierarchy

» Best: Sealed ampoule, under Argon, -20°C.
o Acceptable: Schlenk flask, greased joints, under Nitrogen, 4°C.

e Avoid: Screw-cap vials with septa (HCI gas corrodes needles and degrades septa over time).

Safety Matrix

Hazard Description Mitigation
) Releases HCI gas on contact Handle only in a fume hood.
Inhalation ) )
with mucosal moisture. Keep sash low.

Wear Double Nitrile gloves. If
. o ) splashed, wash with
Lipophilic tail allows rapid
polyethylene glycol (PEG)

Skin Contact dermal absorption; acid burns
followed by water (PEG

follow. N ) )
solubilizes the lipophile better

than water alone).

) Open carefully.[3][4] Use a
Old bottles may be pressurized )
Pressure ) needle to vent inert gas before
with HCI. ) o
withdrawing liquid.
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Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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